Cas no 2137560-59-7 (2-(pyrimidin-2-yl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(pyrimidin-2-yl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2137560-59-7
• MF: C₇H₈N₆
• MW: 176.178619384766
• CID: 6445174
• PubChem ID: 165472890
• Update Time: 2025-06-14

2-(pyrimidin-2-yl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(pyrimidin-2-yl)methyl-2H-1,2,3-triazol-4-amine
• 2-[(pyrimidin-2-yl)methyl]-2H-1,2,3-triazol-4-amine
• 2137560-59-7
• EN300-1113831

• Inchi： 1S/C7H8N6/c8-6-4-11-13(12-6)5-7-9-2-1-3-10-7/h1-4H,5H2,(H2,8,12)
• InChI Key： BLZTUECQSRIAEG-UHFFFAOYSA-N
• SMILES： N1(CC2N=CC=CN=2)N=CC(N)=N1

Computed Properties

• Exact Mass: 176.08104428g/mol
• Monoisotopic Mass: 176.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.5Ų

Additional information on 2-(pyrimidin-2-yl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(pyrimidin-2-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137560-59-7)

The compound 2-(pyrimidin-2-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137560-59-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a pyrimidine ring with a 1,2,3-triazole moiety, making it a versatile scaffold for drug discovery and material science applications. Its molecular formula and precise structure have been characterized through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring high purity and reproducibility for research purposes.

In recent years, the demand for heterocyclic compounds like 2-(pyrimidin-2-yl)methyl-2H-1,2,3-triazol-4-amine has surged, driven by their potential in targeting kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its role as a building block for designing novel therapeutics, especially in oncology and infectious diseases. The compound’s triazole-amine functionality also makes it a candidate for click chemistry applications, a hot topic in modern synthetic chemistry.

The synthesis of 2-(pyrimidin-2-yl)methyl-2H-1,2,3-triazol-4-amine typically involves multi-step organic reactions, including cycloaddition and nucleophilic substitution. Optimized protocols have been developed to enhance yield and scalability, addressing the growing need for cost-effective production in industrial settings. Its stability under various pH conditions and solubility profiles have been extensively studied, making it suitable for formulation in both aqueous and non-aqueous systems.

From a commercial perspective, CAS No. 2137560-59-7 is listed in several chemical databases as a research-grade chemical, with suppliers offering custom synthesis and bulk quantities. The compound’s patent landscape reveals its inclusion in several drug candidate portfolios, highlighting its potential for future commercialization. Analytical methods such as HPLC and LC-MS are routinely employed to ensure batch-to-batch consistency, meeting stringent regulatory standards.

Environmental and safety assessments of 2-(pyrimidin-2-yl)methyl-2H-1,2,3-triazol-4-amine indicate low ecotoxicity, aligning with the global push for green chemistry practices. Its biodegradability and minimal bioaccumulation risk further enhance its appeal for sustainable applications. Researchers are also exploring its utility in catalysis and material science, particularly in the development of smart polymers and coordination complexes.

Frequently asked questions about this compound include its storage conditions (recommended at -20°C under inert atmosphere), handling precautions (use of PPE in laboratory settings), and compatibility with common solvents. Online search trends reflect growing interest in its mechanism of action and structure-activity relationships, underscoring its relevance in academic and industrial research.

In summary, 2-(pyrimidin-2-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137560-59-7) represents a promising chemical entity with broad applicability across multiple disciplines. Its synthesis, characterization, and potential applications continue to inspire innovation, making it a focal point for future scientific breakthroughs.